N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[4,6-dimethyl-3-(4-methylphenyl)sulfonyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C23H20ClF3N2O4S/c1-13-4-7-17(8-5-13)34(32,33)21-14(2)10-15(3)29(22(21)31)12-20(30)28-19-11-16(23(25,26)27)6-9-18(19)24/h4-11H,12H2,1-3H3,(H,28,30)
• InChI Key: KQIHMZKKTBVQHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(C=C(N(C2=O)CC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C)C
• Molecular Formula: C23H20ClF3N2O4S
• Molecular Weight: 512.9 g/mol

Description

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H20ClF3N2O4S and its molecular weight is 512.93. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-(trifluoromethyl)phenyl)-2-(4,6-dimethyl-2-oxo-3-tosylpyridin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

• Radiosynthesis of Herbicide and Safener : A study on the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners highlighted the creation of high specific activity compounds for studying metabolism and action mode, suggesting potential applications in agricultural chemical research (Latli & Casida, 1995).

Material Science and Chemistry

• Powder Diffraction of Potential Pesticides : Research into N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which could serve as potential pesticides, was conducted using X-ray powder diffraction. This work underscores the importance of structural analysis in developing new chemical agents (Olszewska et al., 2011).

Pharmacological Research

• Insecticidal Activity of Modified Compounds : The modification of the methylene group in N-(Isothiazol-5-yl)phenylacetamides and their insecticidal activity demonstrates the chemical's potential in pest control. Such modifications could enhance efficacy and highlight the compound's versatility in agricultural applications (Samaritoni et al., 1999).

Organic Chemistry and Fluorinating Agents

• Development of Electrophilic Fluorinating Agents : The synthesis of perfluoro-[N-fluoro-N-(4-pyridyl)acetamide], a new electrophilic fluorinating agent, indicates potential applications in organic synthesis, especially for introducing fluorine atoms into organic molecules, which is crucial in pharmaceuticals and agrochemicals (Banks et al., 1996).

Agricultural Chemical Research

• Chloroacetamide Herbicides and Fatty Acid Synthesis : A study focused on chloroacetamide herbicides' inhibition of fatty acid synthesis in algae, providing insights into the mode of action of such chemicals. This research could inform the development of new herbicides with specific biological targets (Weisshaar & Böger, 1989).